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Compound of Interest

Compound Name: ZK164015

Cat. No.: B061454 Get Quote

Technical Support Center: ZK164015
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility and handling of ZK164015.

Frequently Asked Questions (FAQs)
Q1: What is ZK164015 and what is its mechanism of action?

ZK164015 is a potent, silent antagonist of the estrogen receptor (ER).[1][2][3] Its chemical

name is 2-(4-Hydroxyphenyl)-3-methyl-1-[10-(pentylsulfonyl)decyl]-1H-indol-5-ol.[1][3] As an

ER antagonist, ZK164015 binds to estrogen receptors (ERα and ERβ), preventing the natural

ligand, estradiol, from binding and activating them.[1][3] This blockade inhibits the

conformational changes in the receptor that are necessary for it to interact with co-activator

proteins and modulate the expression of target genes.[3] This action effectively stops the

growth of estrogen-dependent cells, which is a key mechanism in treating certain types of

cancer, such as ER-positive breast cancer.[3]

Q2: What are the expected solubility characteristics of ZK164015?

While specific aqueous solubility data for ZK164015 is not readily available in the literature, its

chemical structure—characterized by a large, hydrophobic 2-phenylindole core and a long

alkylsulfonyl side chain—strongly suggests that it is poorly soluble in aqueous solutions. The

molecular formula is C30H43NO4S, and the molecular weight is 513.73 g/mol .[1][2]

Compounds with similar 2-phenylindole structures are generally known to be soluble in organic
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solvents.[4] Therefore, it is anticipated that ZK164015 will require an organic solvent for initial

dissolution before being diluted into aqueous experimental media.

Q3: What is the recommended solvent for preparing a stock solution of ZK164015?

For in vitro biological assays, Dimethyl Sulfoxide (DMSO) is the most common and

recommended solvent for preparing stock solutions of poorly water-soluble compounds like

ZK164015.[5][6] Ethanol and Dimethylformamide (DMF) can also be considered as alternative

solvents. It is crucial to first dissolve the compound in a minimal amount of 100% organic

solvent to create a concentrated stock solution before further dilution.

Q4: My ZK164015 solution precipitated when I diluted it into my aqueous cell culture medium.

What should I do?

Precipitation upon dilution into an aqueous buffer or medium is a common issue for

hydrophobic compounds, a phenomenon known as "solvent shift." This occurs because the

compound is no longer soluble as the concentration of the organic solvent decreases.

Here are several strategies to avoid this:

Stepwise Dilution: Instead of a single large dilution, perform a series of intermediate dilutions

in your culture medium. This gradual decrease in solvent concentration can help maintain

solubility.

Rapid Mixing: Add the stock solution to the pre-warmed (37°C) culture medium while

vortexing or swirling the medium. This rapid dispersion helps to avoid localized high

concentrations of the compound that can initiate precipitation.[7]

Final Solvent Concentration: Ensure the final concentration of the organic solvent (e.g.,

DMSO) in your working solution is as low as possible to avoid cellular toxicity, typically below

0.5%, with 0.1% being preferable for many cell lines.[6][8]

Use of Serum: If your experimental protocol allows, the presence of serum in the culture

medium can aid in solubilizing the compound, as proteins like albumin can bind to it and help

keep it in solution.[7]
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Problem Potential Cause Recommended Solution

ZK164015 powder will not

dissolve in the initial solvent

(e.g., DMSO).

Insufficient solvent volume or

low temperature.

Increase the volume of the

solvent incrementally. Gentle

warming of the solution in a

37°C water bath and

sonication can also aid

dissolution. Ensure the vial is

tightly capped to prevent

evaporation.[6]

A film or precipitate forms in

the stock solution upon

storage.

The compound may have low

solubility even in the organic

solvent at low temperatures.

Before each use, warm the

stock solution to 37°C and

vortex thoroughly to ensure all

the compound is redissolved.

[6] Aliquoting the stock solution

can minimize freeze-thaw

cycles that may contribute to

precipitation.

The compound precipitates in

the cell culture plate wells

during the experiment.

The concentration of

ZK164015 exceeds its

solubility limit in the final assay

medium. The final DMSO

concentration is too low to

maintain solubility.

Determine the maximum

tolerable final DMSO

concentration for your cell line

and use it. Consider using

solubility enhancers like

cyclodextrins if compatible with

your assay.[7] Reduce the final

concentration of ZK164015 if

possible.

Inconsistent experimental

results between different

batches of prepared solutions.

Incomplete dissolution of the

stock solution or precipitation

in the working solution.

Always visually inspect your

stock and working solutions for

any signs of precipitation

before use. Ensure the stock

solution is homogenous before

making dilutions.
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Protocol for Preparation of a ZK164015 Stock Solution
This protocol provides a general method for preparing a stock solution of ZK164015 for use in

typical in vitro cell-based assays.

Materials:

ZK164015 powder

100% Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or glass vials

Vortex mixer

Water bath sonicator (optional)

Procedure:

Weigh the desired amount of ZK164015 powder in a sterile vial.

Calculate the volume of DMSO required to achieve the desired stock solution concentration

(e.g., 10 mM).

Add the calculated volume of 100% DMSO to the vial containing the ZK164015 powder.

Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved. A

clear solution should be obtained.

If dissolution is difficult, sonicate the vial in a water bath at room temperature or warm it

briefly to 37°C.[6]

Once fully dissolved, aliquot the stock solution into smaller volumes in sterile tubes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C as recommended for long-term storage.

Recommended Solvents and Storage Conditions
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Parameter Recommendation Notes

Primary Solvent for Stock

Solution
Dimethyl Sulfoxide (DMSO)

High purity, sterile DMSO is

recommended for cell culture

applications.

Alternative Solvents
Ethanol, Dimethylformamide

(DMF)

Compatibility with the specific

experimental setup and cell

type must be verified.

Stock Solution Concentration 1-10 mM

Higher concentrations may be

possible but increase the risk

of precipitation upon dilution.

Storage of Powder -20°C

Refer to the supplier's data

sheet for specific long-term

storage recommendations.

Storage of Stock Solution -20°C or -80°C

Aliquot to avoid multiple

freeze-thaw cycles. Protect

from light.

Visualizations
Estrogen Receptor Signaling Pathway and Mechanism
of ZK164015
The following diagram illustrates the classical genomic signaling pathway of the estrogen

receptor and the inhibitory action of ZK164015.
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Estrogen Receptor Signaling and Antagonism by ZK164015
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Caption: Mechanism of estrogen receptor activation and its inhibition by ZK164015.

Experimental Workflow for Preparing a Working Solution
This diagram outlines the recommended workflow to prepare a diluted working solution of

ZK164015 for cell-based experiments, minimizing the risk of precipitation.
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Workflow for Preparing ZK164015 Working Solution

Start:
ZK164015 Powder
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Caption: Recommended workflow for preparing ZK164015 working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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